Chlorpromazine

• IUPAC Name: 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine
• InChI: InChI=1S/C17H19ClN2S/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20/h3-4,6-9,12H,5,10-11H2,1-2H3
• InChI Key: ZPEIMTDSQAKGNT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl
• Molecular Formula: C17H19ClN2S
• DSSTOX Substance ID: DTXSID0022808
• Molecular Weight: 318.9 g/mol
• Physical Description: Solid
• Boiling Point: 200-205 °C at 8.00E-01 mm Hg, BP: 200-205 °C at 0.8 mm Hg
• Solubility: Very soluble in ethanol, ether, benzene and chloroform; soluble in dilute hydrochloric acid, In water, 2.55X10-3 g/L (2.55 mg/L) at 24 °C, 4.17e-03 g/L
• Mechanism of Action: Chlorpromazine acts as an antagonist (blocking agent) on different postsysnaptic receptors -on dopaminergic-receptors (subtypes D1, D2, D3 and D4 - different antipsychotic properties on productive and unproductive symptoms), on serotonergic-receptors (5-HT1 and 5-HT2, with anxiolytic, antidepressive and antiaggressive properties as well as an attenuation of extrapypramidal side-effects, but also leading to weight gain, fall in blood pressure, sedation and ejaculation difficulties), on histaminergic-receptors (H1-receptors, sedation, antiemesis, vertigo, fall in blood pressure and weight gain), alpha1/alpha2-receptors (antisympathomimetic properties, lowering of blood pressure, reflex tachycardia, vertigo, sedation, hypersalivation and incontinence as well as sexual dysfunction, but may also attenuate pseudoparkinsonism - controversial) and finally on muscarinic (cholinergic) M1/M2-receptors (causing anticholinergic symptoms like dry mouth, blurred vision, obstipation, difficulty/inability to urinate, sinus tachycardia, ECG-changes and loss of memory, but the anticholinergic action may attenuate extrapyramidal side-effects). Additionally, Chlorpromazine is a weak presynaptic inhibitor of Dopamine reuptake, which may lead to (mild) antidepressive and antiparkinsonian effects. This action could also account for psychomotor agitation and amplification of psychosis (very rarely noted in clinical use)., The principal pharmacologic effects of chlorpromazine are similar to those of other propylamino derivatives of phenothiazine. Chlorpromazine has strong anticholinergic and sedative effects and moderate extrapyramidal effects. Chlorpromazine has strong antiemetic and adrenergic blocking activity and weak ganglionic blocking, antihistaminic, and antiserotonergic activity., The development of phenothiazine derivatives as psychopharmacologic agents resulted from the observation that certain phenothiazine antihistaminic compounds produced sedation. In an attempt to enhance the sedative effects of these drugs, promethazine and chlorpromazine were synthesized. Chlorpromazine is the pharmacologic prototype of the phenothiazines. The pharmacology of phenothiazines is complex, and because of their actions on the central and autonomic nervous systems, the drugs affect many different sites in the body. Although the actions of the various phenothiazines are generally similar, these drugs differ both quantitatively and qualitatively in the extent to which they produce specific pharmacologic effects. /Phenothiazine General Statement/, In the CNS, phenothiazines act principally at the subcortical levels of the reticular formation, limbic system, and hypothalamus. Phenothiazines generally do not produce substantial cortical depression; however, there is minimal information on the specific effects of phenothiazines at the cortical level. Phenothiazines also act in the basal ganglia, exhibiting extrapyramidal effects. The precise mechanism(s) of action, including antipsychotic action, of phenothiazines has not been determined, but may be principally related to antidopaminergic effects of the drugs. There is evidence to indicate that phenothiazines antagonize dopamine-mediated neurotransmission at the synapses. There is also some evidence that phenothiazines may block postsynaptic dopamine receptor sites. However, it has not been determined whether the antipsychotic effect of the drugs is causally related to their antidopaminergic effects. Phenothiazines also have peripheral and/or central antagonistic activity against alpha-adrenergic, serotonergic, histaminic (H1-receptors), and muscarinic receptors. Phenothiazines also have some adrenergic activity, since they block the reuptake of monoamines at the presynaptic neuronal membrane, which tends to enhance neurotransmission. The effects of phenothiazines on the autonomic nervous system are complex and unpredictable because the drugs exhibit varying degrees of alpha-adrenergic blocking, muscarinic blocking, and adrenergic activity. The antipsychotic activity of phenothiazines may be related to any or all of these effects, but it has been suggested that the drugs' effects on dopamine are probably most important. It has also been suggested that effects of phenothiazines on other amines (eg, gamma-aminobutyric acid [GABA]) or peptides (eg, substance P, endorphins) may contribute to their antipsychotic effect. Further study is needed to determine the role of central neuronal receptor antagonism and of effects on biochemical mediators in the antipsychotic action of the phenothiazines and other antipsychotic agents. /Phenothiazine General Statement/, Although the exact mechanism(s) of action has not been conclusively determined, phenothiazines have an antiemetic effect. The antiemetic activity may be mediated via a direct effect of the drugs on the medullary chemoreceptor trigger zone (CTZ), apparently by blocking dopamine receptors in the CTZ. Phenothiazines inhibit the central and peripheral effects of apomorphine and ergot alkaloids. Phenothiazines generally do not inhibit emesis caused by the action of drugs at the nodose ganglion or by local action on the GI tract. /Phenothiazine General Statement/, For more Mechanism of Action (Complete) data for Chlorpromazine (19 total), please visit the HSDB record page.
• Color/Form: Oily liquid, White, crystalline solid
• CAS No.: 34468-21-8, 50-53-3
• Melting Point: 177-178, About 60 °C, < 25 °C

Description

Chlorpromazine is a substituted phenothiazine in which the ring nitrogen at position 10 is attached to C-3 of an N,N-dimethylpropanamine moiety. It has a role as a phenothiazine antipsychotic drug, an antiemetic, a dopaminergic antagonist, an EC 3.4.21.26 (prolyl oligopeptidase) inhibitor and an anticoronaviral agent. It is a member of phenothiazines, an organochlorine compound and a tertiary amine.
The prototypical phenothiazine antipsychotic drug. Like the other drugs in this class, this compound's antipsychotic actions are thought to be due to long-term adaptation by the brain to blocking dopamine receptors. This compound has several other actions and therapeutic uses, including as an antiemetic and in the treatment of intractable hiccup.
This compound is a Phenothiazine.
This compound is a phenothiazine that was once the most commonly prescribed antipsychotic agent, but that is now rarely used. This compound can cause mild and transient serum enzyme elevations and is also a well known cause of clinically apparent acute and chronic cholestatic liver injury.
This compound is a phenothiazine and traditional antipsychotic agent with anti-emetic activity. This compound exerts its antipsychotic effect by blocking postsynaptic dopamine receptors in cortical and limbic areas of the brain, thereby preventing the excess of dopamine in the brain. This leads to a reduction in psychotic symptoms, such as hallucinations and delusions. This compound appears to exert its anti-emetic activity by blocking the dopamine receptors in the chemical trigger zone (CTZ) in the brain, thereby relieving nausea and vomiting.
The prototypical phenothiazine antipsychotic drug. Like the other drugs in this class this compound's antipsychotic actions are thought to be due to long-term adaptation by the brain to blocking DOPAMINE RECEPTORS. This compound has several other actions and therapeutic uses, including as an antiemetic and in the treatment of intractable hiccup.
See also: Phenothiazine (subclass of);  this compound Hydrochloride (has salt form) ... View More ...

Scientific Research Applications

Chlorpromazine in Psychopharmacology

This compound, a phenothiazine derivative, has been pivotal in psychopharmacology. Its discovery and clinical introduction in the 1950s marked a significant advance in psychiatry, leading to the psychopharmacological revolution. This compound has been used extensively for treating a variety of psychiatric conditions, expanding our understanding of neurotransmission and influencing the protocols for testing clinical efficacy of antipsychotics (López-Muñoz et al., 2005).

This compound in Medical Therapeutics

This compound has been applied in various medical therapeutics beyond psychiatry. It has been used for conditions like nausea and vomiting, intractable hiccoughs, and as an augmenting agent for anesthetics and opiates. Its effectiveness in these areas is grounded in its capacity to interact with different body systems, providing symptomatic relief in diverse medical conditions (Moyer, Kinross-Wright, & Finney, 1955).

This compound's Role in Anesthesia and Shock Management

In anesthesia and shock management, this compound has shown promise. It was used in techniques such as "artificial hibernation" and as an antishock agent. These applications are based on its ability to modify body temperature and physiological responses, demonstrating its versatility in critical care settings (Jesati, 1956).

This compound in Biochemical Research

In the realm of biochemical research, studies have explored this compound's impact on biological membranes and cell integrity. For example, its effects on the permeability of human erythrocytes to various compounds have been investigated, providing insights into its pharmacological action at the cellular level (Freeman & Spirtes, 1963).

This compound in Veterinary Medicine

This compound has also found applications in veterinary medicine. It has been used in food-producing animals to induce calmness and promote growth. However, its residue in animal bodies and the potential side effects, such as impact on the circulatory and nervous systems, have been areas of concern and study (Liu et al., 2010).

This compound's Influence in Pharmacology and Clinical Research

The influence of this compound in pharmacology and clinical research has been profound. Its discovery fostered the development of new classes of drugs, standardized clinical testing methods, and contributed to a better understanding of mental illnesses and their treatment (Boyd-Kimball et al., 2018).

Mechanism of Action

Target of Action

This compound primarily targets dopamine D2 receptors . These receptors play a crucial role in the dopaminergic transmission within the four dopaminergic pathways . In addition to dopamine receptors, this compound also inhibits serotonin (5-HT), muscarinic, and α1-adrenergic receptors .

Safety and Hazards

Chlorpromazine is toxic if swallowed or inhaled. It may cause an allergic skin reaction and harm to breast-fed children. It is also very toxic to aquatic life with long-lasting effects.

Future Directions

Chlorpromazine has been proposed to have antiviral activity against SARS-CoV-2. It has also been suggested that it could be used to inhibit the expression and secretion of IL-6 by monocytes activated by the SARS-CoV-2 virus nucleocapsid protein.

Relevant Papers A Cochrane systematic review of 50 years of randomised controlled trials evaluated the effects of this compound in the treatment of schizophrenia in comparison with placebo. Another paper discussed the use of this compound in relieving nausea and vomiting and outlined the indications, action, adverse effects, contraindications, and other key elements of this compound therapy in the clinical settings.

Biochemical Analysis

Biochemical Properties

Chlorpromazine plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It primarily acts as a dopamine antagonist, blocking dopamine receptors in the brain, which is believed to be the primary mechanism behind its antipsychotic effects . Additionally, this compound interacts with serotonin and histamine receptors, contributing to its sedative and antiemetic properties . The compound’s interactions with these receptors involve competitive inhibition, where this compound binds to the receptor sites, preventing the natural ligands from activating them .

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. In neuronal cells, this compound’s antagonistic action on dopamine receptors disrupts the normal signaling pathways, leading to reduced psychotic symptoms . It also affects gene expression by modulating the transcription of genes involved in neurotransmitter synthesis and receptor regulation . Furthermore, this compound impacts cellular metabolism by inhibiting enzymes involved in metabolic pathways, leading to altered energy production and utilization .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to dopamine receptors, particularly the D2 subtype, blocking dopamine’s action and reducing psychotic symptoms . This compound also exhibits strong alpha-adrenergic blocking effects, which contribute to its sedative properties . Additionally, it inhibits the release of hypothalamic and hypophyseal hormones, affecting basal metabolism, body temperature, wakefulness, vasomotor tone, and emesis . These interactions involve competitive inhibition and receptor blockade, leading to changes in neurotransmitter activity and hormonal regulation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are influenced by factors such as temperature, pH, and light exposure . Long-term studies have shown that this compound can cause persistent changes in cellular function, including alterations in neurotransmitter receptor density and gene expression . These effects are observed in both in vitro and in vivo studies, highlighting the importance of considering temporal factors when evaluating this compound’s impact on cellular processes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound exhibits sedative and antiemetic effects, while higher doses can lead to significant adverse effects . In animal studies, high doses of this compound have been associated with hepatotoxicity, orthostatic hypotension, and leukopenia . These toxic effects highlight the importance of careful dosage management to avoid adverse outcomes in clinical settings .

Metabolic Pathways

This compound is extensively metabolized in the liver through various pathways, including 7-hydroxylation, N-dealkylation, N-oxidation, and S-oxidation . The primary enzyme involved in these metabolic processes is cytochrome P450 isoenzyme 1A2 . The metabolic pathways result in the formation of numerous metabolites with varying pharmacological profiles and half-lives . These metabolites can further undergo conjugation reactions, leading to their excretion from the body .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It is highly lipid-soluble and protein-bound, allowing it to cross cell membranes and accumulate in tissues . The compound is primarily distributed to the brain, liver, and kidneys, where it exerts its pharmacological effects . Transporters and binding proteins, such as albumin, play a crucial role in this compound’s distribution and localization within the body .

Subcellular Localization

This compound’s subcellular localization affects its activity and function. The compound is known to perturb the subcellular localization of mutated receptor tyrosine kinases, such as FLT3-ITD and KIT-D816V, in acute myeloid leukemia cells . This perturbation leads to the inhibition of signaling pathways involved in cancer cell growth and survival . This compound’s ability to alter the localization of these receptors highlights its potential as a therapeutic agent in cancer treatment .

Synthesis routes and methods I

Procedure details

3.56 g (10 mmol) of 2-chloro-10-(3-dimethylaminopropyl) phenothiazine hydrochloride are suspended in 15 ml of a 1N sodium hydroxide solution. The amine freed is extracted with diethyl ether. The organic phase is decanted and dried over sodium sulfate and then evaporated to dryness to yield 3.13 g of an oil corresponding to the expected product.

Synthesis routes and methods II

Procedure details

100 g of chloropromazine hydrochloride [10-(3'-methylamino-propyl)-2-chloro-phenothiazine hydrochloride] (USP XX) is dissolved in 1 liter of deionized water and added at constant stirring to a solution of (NH4+)-polymethacrylate of the following composition:

Customer Q & A

A: Chlorpromazine exerts its effects primarily through antagonism of α-adrenergic receptors and calcium antagonism. [] This dual mechanism contributes to its vasorelaxing properties. []

A: this compound can inhibit calcium influx into cells, which is particularly relevant in excitable tissues like muscles and neurons. [] This inhibition of calcium influx can lead to decreased muscle contraction and reduced neuronal excitability. [, ]

A: Research suggests that this compound can influence the levels of various neurotransmitters in the brain, including dopamine, serotonin, and their metabolites, in a strain-dependent manner in mice. [, ]

ANone: The molecular formula of this compound hydrochloride is C17H19ClN2S·HCl, and its molecular weight is 355.33 g/mol.

A: Yes, this compound exhibits strong interactions with lipid bilayers of various compositions, leading to increased membrane permeability. [] This property might contribute to its ability to enhance the cytotoxic effect of other drugs like Tamoxifen. []

ANone: Based on the provided research papers, there is no evidence to suggest that this compound possesses catalytic properties or is used in catalytic applications.

A: Comparing this compound with its non-chlorinated analog, promazine, reveals that the chlorine atom contributes to this compound's higher potency in accelerating state 4 respiration in isolated rat liver mitochondria. [] This difference suggests the chlorine atom plays a role in this compound's interaction with mitochondrial membranes.

ANone: The provided research papers do not offer specific details on this compound's stability under various conditions or formulation strategies to enhance its properties.

A: Studies in rats revealed that 40-50% of a this compound dose is excreted in urine and an equivalent amount in feces. [] The main excretion products identified include this compound itself, this compound sulfoxide, and its secondary and primary amine metabolites. []

A: Research indicates that plasma disappearance rates of this compound are similar in patients with compensated cirrhosis and healthy individuals, suggesting no significant impairment of hepatic metabolism in this patient population. []

A: High-protein meals can decrease the peak plasma concentration (ρmax), area under the curve from 0 to t (AUC0→t), and AUC from 0 to infinity (AUC0→∞) of this compound. []

A: In vitro studies demonstrate that this compound acts synergistically with Tamoxifen to reduce cell growth and metabolic activity in both Tamoxifen-sensitive (MCF-7) and Tamoxifen-resistant breast cancer cell lines. []

A: Pretreatment with this compound (20 mg/kg) 30 minutes before inducing ischemia in a rat model significantly protected against ischemic liver cell death, likely due to its ability to reduce calcium overload in liver cells and improve ATP regeneration. []

ANone: Addressing toxicology and safety is outside the scope of this scientific Q&A. For such information, please refer to the prescribing information and relevant safety databases.

A: Several methods are available for this compound quantification, including: * Gas-liquid chromatography (GLC): Offers high sensitivity for measuring this compound in plasma. [] * High-performance liquid chromatography (HPLC): A versatile technique used for simultaneous determination of this compound and other drugs in biological samples. [, ] * Spectrophotometry: A simple and rapid method for this compound determination in raw material powder based on its oxidation with sodium periodate. []